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Compound of Interest

H-Pyr-Pro-Asp-Pro-Asn-Ala-Phe-

Compound Name:
Tyr-Gly-Leu-Met-NH2

Cat. No.: B12400591

Get Quote
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Subject: H-Pyr-Pro-Asp-Pro-Asn-Ala-Phe-Tyr-Gly-Leu-Met-NH2 (Eledoisin) Classification:
Tachykinin Neuropeptide Primary Target: Neurokinin-3 Receptor (NK3 / TACR3)[1]

Executive Summary

The peptide sequence H-Pyr-Pro-Asp-Pro-Asn-Ala-Phe-Tyr-Gly-Leu-Met-NH2 corresponds
to Eledoisin, a bioactive undecapeptide of cephalopod origin.[1] It belongs to the tachykinin
family, which includes Substance P (SP) and Neurokinin A (NKA).

While all tachykinins share a conserved C-terminal sequence (-Phe-X-Gly-Leu-Met-NH2) that
permits cross-reactivity across the three mammalian neurokinin receptors (NK1, NK2, and
NK3), Eledoisin is historically and pharmacologically significant as the prototype agonist for the
NK3 receptor.[1] This guide details the receptor affinity profile, the

-coupled signaling cascade, and the validated methodologies for quantifying its binding
kinetics.

Molecular Architecture & Stability
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The sequence exhibits two critical structural modifications that dictate its pharmacokinetics and
receptor fit:

e N-Terminal Pyroglutamic Acid (Pyr/pGlu): The cyclization of glutamine to pyroglutamic acid
confers resistance against N-terminal exopeptidases, significantly enhancing metabolic
stability compared to linear N-terminal peptides.[1]

o C-Terminal Amidation (-NH2): Essential for biological activity.[1] Removal of the amide group
results in a near-total loss of affinity for tachykinin receptors.[1]

Receptor Pharmacology: Affinity & Selectivity

Eledoisin is defined by its rank order of potency, which typically follows NK3 > NK2 > NK1 in
most mammalian assay systems, though species-specific variations (e.g., Guinea Pig vs. Rat)
exist.

3.1 Comparative Affinity Profile

Unlike modern synthetic agonists (e.g., Senktide for NK3), Eledoisin is not strictly selective. It
acts as a broad-spectrum tachykinin with a preference for the NK3 site.[1]

Eledoisin Affinity (

Endogenous .
Receptor Subtype . / Interaction Type
Ligand
)
NK3 (TACR3) Neurokinin B (NKB) High (~0.5 - 10 nM) Full Agonist
o Moderate (~20 — 50 ) ]
NK2 (TACR2) Neurokinin A (NKA) M) Partial/Full Agonist
n
Low/Moderate (>100 ]
NK1 (TACR1) Substance P (SP) Weak Agonist

nM)*

*Note: In certain tissues (e.g., Guinea Pig lung), Eledoisin can exhibit higher affinity for NK1
sites due to high receptor reserve or species homology differences.

3.2 Mechanism of Action
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Upon binding to the NK3 receptor, Eledoisin stabilizes the active conformation of this G-Protein
Coupled Receptor (GPCR). The NK3 receptor is preferentially coupled to the

family of heterotrimeric G-proteins.

Signaling Pathway Visualization

The binding of Eledoisin triggers the canonical phospholipase C (PLC) pathway, leading to
intracellular calcium mobilization.
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Caption: The Eledoisin-induced
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signaling cascade leading to phosphoinositide hydrolysis and calcium flux.

Experimental Methodologies

To rigorously characterize Eledoisin, two complementary assays are required: Radioligand
Competition Binding (to determine Affinity/

) and Functional Calcium Flux (to determine Efficacy/

).

5.1 Protocol A: Radioligand Competition Binding (Gold
Standard)

This protocol measures the ability of unlabeled Eledoisin to displace a radiolabeled standard
(e.q.,

-Senktide for NK3 or
-Eledoisin) from membrane preparations.
Reagents:

o Buffer: 50 mM Tris-HCI (pH 7.4), 3 mM

, 0.02% BSA.

e Protease Inhibitors (Critical): Chymostatin (2 ug/mL), Leupeptin (4 ug/mL), and Bacitracin
(40 pg/mL) to prevent peptide degradation.

e Ligand:
-Senktide (Specific for NK3) or
-Bolton-Hunter-Eledoisin.[1]

Workflow:

» Membrane Prep: Homogenize CHO-NK3 or rat brain cortex tissue in ice-cold Tris buffer.[1]
Centrifuge (48,000 x g, 20 min) and resuspend.
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e Incubation: In 96-well plates, combine:
o 50 pL Membrane suspension (10-20 pg protein).
o 50 pL Radioligand (~0.5 nM final conc).
o 50 pL Unlabeled Eledoisin (Concentration range:

M to
M).[1]

o Equilibrium: Incubate for 60 minutes at 25°C. (Note: Tachykinins bind rapidly, but 60 mins
ensures equilibrium).

o Termination: Rapid filtration through GF/C glass fiber filters (pre-soaked in 0.3%
polyethylenimine to reduce non-specific binding) using a cell harvester.

o Quantification: Wash filters 3x with ice-cold buffer. Dry and count via liquid scintillation
spectrometry.

e Analysis: Plot % Specific Binding vs. Log[Ligand]. Calculate
and convert to

using the Cheng-Prusoff equation:

5.2 Protocol B: Functional FLIPR Calcium Assay

Binding does not guarantee activation. This assay confirms Eledoisin acts as an agonist.
Workflow Visualization:
Cell Seeding Dye Loading

(CHO-NK3 cells) —» (Fluo-4 AM)
Overnight 30-60 min @ 37°C

FLIPR Injection ) Readout
Compound Plate ————  (Add Peptide to Cells) (RFU Increase over 180s)
(Eledoisin Dilutions)
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Caption: High-throughput FLIPR workflow for monitoring real-time calcium mobilization in
response to Eledoisin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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